Cas no 485831-34-3 (N1,N1'-(1,4-Phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylbenzene-1,4-diamine))

• Product Name: N1,N1'-(1,4-Phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylbenzene-1,4-diamine)
• CAS No: 485831-34-3
• MF: C₆₂H₉₂N₆
• MW: 921.434096336365
• CID: 1029393
• PubChem ID: 58862535
• Update Time: 2025-07-13

N1,N1'-(1,4-Phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylbenzene-1,4-diamine) Chemical and Physical Properties

Names and Identifiers

• N1,N1'-(1,4-Phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylbenzene-1,4-diamine)
• N,N,N',N'-Tetrakis[4-(diisobutylamino)phenyl]-1,4-phenylenediamine
• N,N,N',N'-TETRAKIS(P-DI(ISO-BUTYL)AMINOPHENYL)-P-PHENYLENEDIAMINE
• N1,N1'-(1,4-Phenylene)bis[N1-[4-(diisobutylamino)phenyl]-N4,N4-diisobutylbenzene-1,4-diamine]
• N,N,N',N'-Tetrakis(p-diisobutylaminophenyl)-p-phenylenediamine
• 1,4-BenzenediaMine, N,N,N',N'-tetrakis[4-[bis(2-Methylpropyl)aMino]phenyl]-
• 4-N-[4-[4-[bis(2-methylpropyl)amino]-N-[4-[bis(2-methylpropyl)amino]phenyl]anilino]phenyl]-4-N-[4-[bis(2-methylpropyl)amino]phenyl]-1-N,1-N-bis(2-methylpropyl)benzene-1,4-diamine
• BCP20152
• AK136217
• N,N,N',N'-Tetr
• N1,N1'-(1,4-Phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylben
• BS-49845
• T3770
• A871905
• D92740
• MFCD22207043
• CS-0373898
• SCHEMBL2008867
• N1,N1'-1,4-Phenylenebis{N-[4-(diisobutylamino)phenyl]-N',N'-diisobutyl-1,4-benzenediamine}
• N1,N1'-(1,4-Phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylbenzene-1,4-diamine);N1,N1'-(1,4-phenylene)bis(N1-(4-(diisobutylamino)phenyl)-N4,N4-diisobutylbenzene-1,4-diamine)
• 485831-34-3
• DTXSID00730451
• N1-{4-[bis(2-methylpropyl)amino]phenyl}-N1-{4-[bis({4-[bis(2-methylpropyl)amino]phenyl})amino]phenyl}-N4,N4-bis(2-methylpropyl)benzene-1,4-diamine
• N~1~,N~1'~-(1,4-Phenylene)bis[N~1~-{4-[bis(2-methylpropyl)amino]phenyl}-N~4~,N~4~-bis(2-methylpropyl)benzene-1,4-diamine]

• MDL： MFCD22207043
• Inchi： 1S/C62H92N6/c1-45(2)37-63(38-46(3)4)53-17-25-57(26-18-53)67(58-27-19-54(20-28-58)64(39-47(5)6)40-48(7)8)61-33-35-62(36-34-61)68(59-29-21-55(22-30-59)65(41-49(9)10)42-50(11)12)60-31-23-56(24-32-60)66(43-51(13)14)44-52(15)16/h17-36,45-52H,37-44H2,1-16H3
• InChI Key： INGVZLYSYVSTRR-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(C1C=CC(=CC=1)N(C1C=CC(=CC=1)N(CC(C)C)CC(C)C)C1C=CC(=CC=1)N(CC(C)C)CC(C)C)C1C=CC(=CC=1)N(CC(C)C)CC(C)C)(CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 920.73834696g/mol
• Monoisotopic Mass: 920.73834696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 68
• Rotatable Bond Count: 26
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.5
• Topological Polar Surface Area: 19.4

Experimental Properties

• Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 177.0 to 181.0 deg-C
• Solubility: Insuluble (1.2E-7 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines